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Compound of Interest

Compound Name: Reactive Red 120

Cat. No.: B052245

Reactive Red 120 is a bis-azo dye known for its application in the textile industry and as a
staining agent in biological research.[1] This technical summary outlines the key molecular
properties of this compound.

Molecular Composition

The chemical structure of Reactive Red 120 can be represented in two common forms, which
differ by the presence of sodium atoms. The molecular formula and corresponding molecular
weight vary depending on whether the compound is in its free acid form or as a sodium salt.

Below is a summary of the quantitative data for both forms of Reactive Red 120.

Property Value (Free Acid Form) Value (Sodium Salt Form)
Molecular Formula C44H30CI2N14020S6[2][3][4]  C44H24CI2N14Na6020S6[1]
Molecular Weight 1338.09 g/mol 1469.98 g/mol

The free acid form of Reactive Red 120 has a molecular weight of approximately 1338.1 g/mol
. The more commonly supplied sodium salt form has a molecular weight of 1469.98 g/mol . The
presence of six sodium atoms in the latter form accounts for the difference in molecular weight.
This dye is characterized as a red or brown powder and is soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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